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Compound of Interest

Compound Name: Diphenyldiethyltin-d10

Cat. No.: B15558212 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of

Diphenyldiethyltin-d10, a deuterated organotin compound. It is intended to serve as a

valuable resource for researchers and professionals in analytical chemistry, environmental

science, and toxicology who require a high-purity, isotopically labeled internal standard for the

quantification of organotin compounds. This document summarizes product specifications from

key suppliers, outlines a detailed experimental protocol for its use in gas chromatography-mass

spectrometry (GC-MS), and illustrates a generalized toxicological pathway associated with

organotin compounds.

Commercial Suppliers and Availability
Diphenyldiethyltin-d10 is available from a select number of specialized chemical suppliers.

The following table summarizes the product offerings from key vendors. Please note that

pricing and availability are subject to change and should be confirmed directly with the

suppliers.
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Supplier
Catalog
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Available
Quantities

Purity

Toronto

Research

Chemicals

(TRC)

D487602 C₁₆D₁₀H₁₀Sn 341.102
10 mg, 100

mg

>95%

(typically)

LGC

Standards

(distributor for

TRC)

TRC-

D487602-

10MG, TRC-

D487602-

100MG

C₁₆D₁₀H₁₀Sn 341.102
10 mg, 100

mg
Not specified

CymitQuimic

a (distributor

for TRC)

TR-D487602 C₁₆D₁₀H₁₀Sn 341.102
10 mg, 100

mg
Not specified

Santa Cruz

Biotechnolog

y, Inc.

sc-210000 C₁₆H₁₀D₁₀Sn 341.1 Not specified Not specified

C/D/N

Isotopes Inc.
D-8321 C₁₆H₁₀D₁₀Sn 341.10 10 mg, 25 mg 98 atom % D

Experimental Protocol: Quantification of Organotin
Compounds in Environmental Samples using GC-
MS with Diphenyldiethyltin-d10 as an Internal
Standard
The primary application of Diphenyldiethyltin-d10 is as an internal standard for the accurate

quantification of organotin compounds in various matrices, particularly in environmental

samples like sediment and water.[1] Its deuterated nature ensures it behaves chemically

similarly to the non-labeled analytes of interest during sample preparation and analysis, while

its distinct mass allows for its separate detection by mass spectrometry.
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Objective:
To determine the concentration of target organotin compounds (e.g., tributyltin, triphenyltin) in a

sediment sample using gas chromatography-mass spectrometry with isotope dilution.

Materials:
Diphenyldiethyltin-d10 solution (1 µg/mL in isooctane)

Target organotin compound standards

Solvents: Hexane, Dichloromethane, Methanol (pesticide grade)

Reagents: Sodium tetraethylborate (NaBEt₄), Acetic acid, Sodium acetate

Apparatus: Gas chromatograph coupled to a mass spectrometer (GC-MS), ultrasonic bath,

centrifuge, rotary evaporator, autosampler vials.

Methodology:
Sample Preparation and Extraction:

Weigh 10 g of the sediment sample into a centrifuge tube.

Spike the sample with a known amount of the Diphenyldiethyltin-d10 internal standard

solution.

Add 20 mL of a methanol/acetic acid mixture and extract the organotin compounds by

ultrasonication for 30 minutes.

Centrifuge the sample and collect the supernatant. Repeat the extraction process twice.

Combine the supernatants and reduce the volume using a rotary evaporator.

Derivatization:

To make the polar organotin compounds volatile for GC analysis, a derivatization step is

necessary.[1]
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Adjust the pH of the extract to 4.5 using an acetate buffer.

Add 1 mL of 2% sodium tetraethylborate (NaBEt₄) in ethanol to the extract to ethylate the

organotin chlorides.

Vortex the mixture for 2 minutes and then add 5 mL of hexane to extract the derivatized

(ethylated) organotin compounds.

Separate the organic layer and dry it over anhydrous sodium sulfate.

GC-MS Analysis:

Concentrate the final extract to a volume of 1 mL.

Inject 1 µL of the extract into the GC-MS system.

GC Conditions:

Column: 30 m x 0.25 mm ID, 0.25 µm film thickness (e.g., DB-5ms)

Carrier Gas: Helium at a constant flow of 1 mL/min

Oven Program: Start at 60°C, hold for 2 min, ramp to 280°C at 10°C/min, hold for 5 min.

MS Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV

Acquisition Mode: Selected Ion Monitoring (SIM)

Monitor characteristic ions for the derivatized target analytes and for the ethylated

Diphenyldiethyltin-d10 internal standard.

Quantification:

Create a calibration curve by analyzing standards of the target organotin compounds with

a constant concentration of the Diphenyldiethyltin-d10 internal standard.
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Calculate the concentration of the target analytes in the sample by comparing the peak

area ratios of the analyte to the internal standard against the calibration curve.

Visualizations
Experimental Workflow
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Caption: A schematic of the GC-MS experimental workflow.

Generalized Toxicological Pathway of Organotin
Compounds
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While specific signaling pathways for Diphenyldiethyltin-d10 are not well-documented,

organotin compounds, in general, are known to induce cellular toxicity through various

mechanisms. The following diagram illustrates a generalized pathway of organotin-induced

apoptosis.
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Caption: Generalized pathway of organotin-induced apoptosis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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